Cas no 2648998-32-5 (3'H-spirobicyclo2.2.2octane-2,2'-1,5oxazole-4'-carboxylic acid)

• Product Name: 3'H-spirobicyclo2.2.2octane-2,2'-1,5oxazole-4'-carboxylic acid
• CAS No: 2648998-32-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6335968
• PubChem ID: 165749667
• Update Time: 2025-11-01

3'H-spirobicyclo2.2.2octane-2,2'-1,5oxazole-4'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'H-spirobicyclo2.2.2octane-2,2'-1,5oxazole-4'-carboxylic acid
• EN300-1083173
• 2648998-32-5
• 3'H-spiro[bicyclo[2.2.2]octane-2,2'-[1,5]oxazole]-4'-carboxylic acid

• Inchi： 1S/C11H15NO3/c13-10(14)9-6-11(15-12-9)5-7-1-3-8(11)4-2-7/h7-8H,1-6H2,(H,13,14)
• InChI Key： LFYHWZLQBUFLCI-UHFFFAOYSA-N
• SMILES： O1C2(CC(C(=O)O)=N1)CC1CCC2CC1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.9Ų

Additional information on 3'H-spirobicyclo2.2.2octane-2,2'-1,5oxazole-4'-carboxylic acid

Exploring the Unique Properties and Applications of 3'H-Spirobicyclo[2.2.2]octane-2,2'-1,5-Oxazole-4'-Carboxylic Acid (CAS No. 2648998-32-5)

3'H-Spirobicyclo[2.2.2]octane-2,2'-1,5-oxazole-4'-carboxylic acid (CAS No. 2648998-32-5) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic compound features a bicyclo[2.2.2]octane core fused with an oxazole ring, making it an intriguing scaffold for pharmaceutical applications. The presence of the carboxylic acid functionality further enhances its potential as a versatile building block in organic synthesis.

The spirobicyclic structure of this compound contributes to its remarkable stability and three-dimensional shape, which is highly desirable in drug design. Researchers have shown increasing interest in such rigid molecular frameworks as they often exhibit improved binding affinity and selectivity toward biological targets. The 3'H-spirobicyclo[2.2.2]octane-2,2'-1,5-oxazole core presents exciting opportunities for developing novel therapeutics, particularly in areas addressing neurological disorders and inflammation.

Recent advances in synthetic methodologies have made 3'H-spirobicyclo[2.2.2]octane-2,2'-1,5-oxazole-4'-carboxylic acid more accessible to researchers. The compound's unique spatial arrangement allows for diverse functionalization, enabling the creation of libraries of derivatives for structure-activity relationship studies. This aligns well with current trends in fragment-based drug discovery, where such constrained structures are valued for their ability to explore novel chemical space.

In the context of green chemistry initiatives, the synthesis of spirocyclic compounds like this one has seen improvements in atom economy and reduction of hazardous byproducts. The pharmaceutical industry's growing focus on sustainable synthesis has driven innovation in preparing such complex molecules more efficiently. Researchers are particularly interested in how the bicyclo[2.2.2]octane moiety might influence the metabolic stability of potential drug candidates.

The oxazole-carboxylic acid component of this molecule offers multiple sites for interaction with biological targets. This characteristic has made 3'H-spirobicyclo[2.2.2]octane-2,2'-1,5-oxazole-4'-carboxylic acid a subject of investigation in computer-aided drug design (CADD) studies. Molecular modeling suggests this scaffold could be valuable in developing modulators of protein-protein interactions, a hot topic in contemporary drug discovery.

Analytical characterization of 3'H-spirobicyclo[2.2.2]octane-2,2'-1,5-oxazole-4'-carboxylic acid typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. The compound's well-defined stereochemistry and rigid structure produce distinctive spectral signatures that facilitate quality control in research applications. These analytical features are particularly important given the current emphasis on reproducibility in chemical research.

The potential applications of this spirocyclic carboxylic acid extend beyond pharmaceuticals. Materials scientists are exploring its use in designing novel functional materials with specific optical or electronic properties. The constrained geometry of the spirobicyclo[2.2.2]octane system may impart unique characteristics to polymeric materials or molecular assemblies.

From a commercial perspective, the demand for 3'H-spirobicyclo[2.2.2]octane-2,2'-1,5-oxazole-4'-carboxylic acid has been steadily increasing as more research groups recognize its potential. Suppliers specializing in advanced chemical intermediates have responded by developing reliable synthetic routes and scaling up production. The compound's CAS number 2648998-32-5 serves as a unique identifier in global chemical databases and procurement systems.

Ongoing research continues to uncover new aspects of this structurally complex molecule. Recent publications have highlighted its potential as a precursor for chiral auxiliaries and asymmetric catalysts, reflecting the broader trend toward stereoselective synthesis in organic chemistry. The compound's rigid three-dimensional architecture makes it particularly suitable for applications requiring precise spatial control.

As the scientific community places greater emphasis on underexplored chemical space, compounds like 3'H-spirobicyclo[2.2.2]octane-2,2'-1,5-oxazole-4'-carboxylic acid are gaining prominence. Their unique combination of stability, functionality, and three-dimensionality addresses several current challenges in medicinal chemistry and materials science. Future developments will likely focus on optimizing synthetic routes and expanding the range of accessible derivatives.

For researchers working with spirocyclic compounds, proper handling and storage of 3'H-spirobicyclo[2.2.2]octane-2,2'-1,5-oxazole-4'-carboxylic acid are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be observed when working with this organic intermediate. The compound's growing importance in drug discovery pipelines suggests its relevance will continue to increase in coming years.